Cas no 85216-84-8 ( )

• Product Name: &nbsp
• CAS No: 85216-84-8
• MF: C₂₂H₂₂O₆
• MW: 382.406486988068
• CID: 990194
• PubChem ID: 1550223
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-3-(4-methoxyphenyl)prop-2-enoyl]oxyethyl (Z)-3-(4-methoxyphenyl)prop-2-enoate
• NSC-26463
• DTXSID40364330
• NSC26463
• 85216-84-8
•  

• Inchi： 1S/C22H22O6/c1-25-19-9-3-17(4-10-19)7-13-21(23)27-15-16-28-22(24)14-8-18-5-11-20(26-2)12-6-18/h3-14H,15-16H2,1-2H3/b13-7-,14-8+
• InChI Key： IMOSGDDWXALCOH-MFUUIURDSA-N
• SMILES： O(C(/C=C\C1C=CC(=CC=1)OC)=O)CCOC(/C=C/C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 382.142
• Monoisotopic Mass: 382.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06000
• LogP: 3.51680